![molecular formula C18H15N5O3S2 B2739009 N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide CAS No. 1903419-15-7](/img/structure/B2739009.png)
N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound belongs to the class of organic compounds known as phenylpyridazines . These are organic compounds containing a pyridazine ring substituted by a phenyl group . It contains a triazole nucleus, which is a nitrogenous heterocyclic moiety and has a molecular formula C2H3N3 . Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities .
Synthesis Analysis
Triazole compounds are synthesized and studied for their antimicrobial, antioxidant, and antiviral potential . The synthesis of such compounds involves the union of a great number of potential synthetic substances consistently in laboratories around the world .Molecular Structure Analysis
The molecular structure of the compound involves a five-membered aromatic azole chain, triazole compounds containing two carbon and three nitrogen atoms . The triazole nucleus is present as a central structural component in a number of drug classes .Physical And Chemical Properties Analysis
The compound is an off pale yellow solid with a yield of 92% . Its melting point is 188–189 °C . The 1H NMR and 13C NMR spectra provide detailed information about the hydrogen and carbon atoms in the compound .Scientific Research Applications
Herbicidal Activity and Synthesis
The synthesis of triazolopyrimidinesulfonamide derivatives, including those with structural similarities to the compound , has been explored for herbicidal activities. These compounds are synthesized to evaluate their efficacy against a range of plant species, with some showing promising herbicidal properties. The design and synthesis are guided by biophore models and involve assessing the herbicidal activities of various derivatives (Tianrui Ren et al., 2000).
Anti-asthmatic Activities
Studies on omega-sulfamoylalkyloxy[1,2,4]triazolo[1,5-b]-pyridazines reveal their potential in inhibiting platelet-activating factor (PAF)-induced bronchoconstriction in guinea pigs. Certain derivatives demonstrate potent anti-asthmatic activities, making them valuable for asthma and other respiratory disease treatments (M. Kuwahara et al., 1997).
Insecticidal Agents
Research into sulfonamide-bearing thiazole derivatives, including those with structural elements similar to the queried compound, has shown significant insecticidal properties against pests such as the cotton leafworm, Spodoptera littoralis. These studies involve the synthesis of novel heterocyclic compounds incorporating sulfonamide moieties, demonstrating potent toxic effects on target pests (Nanees N. Soliman et al., 2020).
Antimicrobial and Antifungal Applications
Newly synthesized sulfonamide derivatives have been evaluated for their antimicrobial and antifungal activities. These studies encompass the development of various sulfonamide compounds, investigating their efficacy against a range of bacterial and fungal strains. The antimicrobial screening highlights some compounds with significant activities, suggesting their potential in developing new antimicrobial agents (F. Abdel-Motaal & M. Raslan, 2014).
Anticancer Properties
Investigations into novel sulfone derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety have shown promising anticancer activities. These compounds are synthesized and characterized for their potential in inhibiting cancer cell growth, with some demonstrating good efficacy in preliminary tests. This research opens avenues for developing new anticancer drugs with enhanced specificity and potency (Fangzhou Xu et al., 2017).
properties
IUPAC Name |
N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O3S2/c24-28(25,14-1-3-16-12(9-14)5-7-26-16)19-10-18-21-20-17-4-2-15(22-23(17)18)13-6-8-27-11-13/h1-4,6,8-9,11,19H,5,7,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMXDNMWSRWRASL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)S(=O)(=O)NCC3=NN=C4N3N=C(C=C4)C5=CSC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.